Cas no 180623-99-8 (7-Methoxy-1H-indole-5-carboxylic acid)

• Product Name: 7-Methoxy-1H-indole-5-carboxylic acid
• CAS No: 180623-99-8
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• MDL: MFCD18452367
• CID: 2620957
• Update Time: 2023-08-07

7-Methoxy-1H-indole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Methoxy-1H-indole-5-carboxylic acid

• MDL： MFCD18452367
• Inchi： 1S/C10H9NO3/c1-14-8-5-7(10(12)13)4-6-2-3-11-9(6)8/h2-5,11H,1H3,(H,12,13)
• InChI Key： NQQIVHLJHKUFKQ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C(=O)O)=CC2C=CNC=21

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Topological Polar Surface Area: 62.3

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Boiling Point: 447.6±25.0 °C at 760 mmHg
• Flash Point: 107.9±16.3 °C

7-Methoxy-1H-indole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃